Cas no 5216-30-8 (3,3'-Dichlorodiphenylacetylene)

• Product Name: 3,3'-Dichlorodiphenylacetylene
• CAS No: 5216-30-8
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 383425
• PubChem ID: 2834234
• Update Time: 2025-06-20

3,3'-Dichlorodiphenylacetylene Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-[(2,2-dichlorocyclopropyl)methyl]-2-nitrobenzene
• 3,3'-Dichlorodiphenylacetylene
• SMSF0004649
• BIM-0014171.P001
• CBMicro_014258
• 5216-30-8
• DTXSID90385393

• Inchi： 1S/C14H17Cl2NO2/c1-13(2,3)10-5-4-9(12(7-10)17(18)19)6-11-8-14(11,15)16/h4-5,7,11H,6,8H2,1-3H3
• InChI Key： GFFQZNHLPHZLNJ-UHFFFAOYSA-N
• SMILES： ClC1(CC1CC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C)Cl

Computed Properties

• Exact Mass: 301.06381
• Monoisotopic Mass: 301.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14